Cas no 54337-90-5 (3,4-Dihydroxybenzamide)

3,4-Dihydroxybenzamide is a catechol derivative with the molecular formula C7H7NO3, characterized by the presence of two hydroxyl groups adjacent to an amide functional group on a benzene ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. Its catechol moiety enables chelation of metal ions and participation in redox reactions, while the amide group offers sites for further functionalization. The compound’s stability and solubility profile make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or antioxidants. It is typically handled under controlled conditions due to its reactivity.
3,4-Dihydroxybenzamide structure
3,4-Dihydroxybenzamide structure
Product Name:3,4-Dihydroxybenzamide
CAS No:54337-90-5
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD00242737
CID:385230
PubChem ID:148675
Update Time:2025-11-02

3,4-Dihydroxybenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3,4-dihydroxy-
    • 3,4-dihydroxyBenzamide
    • 3,4-DIHYDROXY-BENZAMIDE
    • 3,4-DIHYDROXYBENZONITRILE
    • 3,4-dihydroxy benzamid
    • 3,4-Dihydroxy-benzoesaeure-amid
    • 3,4-dihydroxy-benzoic acid amide
    • 3.4-Dioxy-benzamid
    • BENZAMIDE,3,4-DIHYDROXY
    • protocatechuamide
    • Protocatechusaeure-amid
    • AKOS006273078
    • GS-5462
    • SCHEMBL13924913
    • BDBM50414514
    • 3,4-bis(oxidanyl)benzamide
    • 54337-90-5
    • BCP32421
    • CHEMBL550361
    • SCHEMBL1128716
    • FT-0614324
    • AC-347
    • Benzamide, 3,4-dihydroxy-;Protocatechuamide
    • MFCD00242737
    • DTXSID20202706
    • CS-0205433
    • GNWREYFHYLIYJE-UHFFFAOYSA-N
    • EN300-262811
    • Z1198152898
    • A830109
    • DB-071825
    • 3,4-Dihydroxybenzamide
    • MDL： MFCD00242737
    • Inchi： 1S/C7H7NO3/c8-7(11)4-1-2-5(9)6(10)3-4/h1-3,9-10H,(H2,8,11)
    • InChI Key： GNWREYFHYLIYJE-UHFFFAOYSA-N
    • SMILES： OC1=C(C=CC(C(N)=O)=C1)O

Computed Properties

  • Exact Mass: 153.04300
  • Monoisotopic Mass: 153.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83.6A^2

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.458
  • Melting Point: 154-156°C
  • Boiling Point: 349.7 °C at 760 mmHg
  • Flash Point: 165.3 °C
  • Refractive Index: 1.664
  • PSA: 83.55000
  • LogP: 0.89700
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-Dihydroxybenzamide Security Information

3,4-Dihydroxybenzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-Dihydroxybenzamide Pricemore >>

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3,4-Dihydroxybenzamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:54337-90-5)3,4-Dihydroxybenzamide
Order Number:A830109
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:15
Price ($):477.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:54337-90-5)3,4-Dihydroxybenzamide
Order Number:LE7844
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54337-90-5)3,4-Dihydroxybenzamide
A830109
Purity:99%
Quantity:5g
Price ($):477.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:54337-90-5)3,4-Dihydroxybenzamide
LE7844
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email